Cas no 2228740-35-8 (methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxypropanoate
• CAS No: 2228740-35-8
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5807786
• PubChem ID: 165674225
• Update Time: 2025-10-29

methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxypropanoate
• 2228740-35-8
• methyl 3-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)-2-hydroxypropanoate
• EN300-1884529

• Inchi： 1S/C16H23NO5/c1-10-8-11(9-13(18)14(19)21-5)6-7-12(10)17-15(20)22-16(2,3)4/h6-8,13,18H,9H2,1-5H3,(H,17,20)
• InChI Key： YXURAMAHXHFFOL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)CC(C(=O)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxypropanoate

Introduction to Methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxypropanoate (CAS No. 2228740-35-8)

Methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxypropanoate, identified by its CAS number 2228740-35-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, plays a pivotal role in the synthesis of various pharmacologically active molecules. Its unique chemical properties make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxypropanoate consists of a hydroxypropanoate ester moiety linked to a phenyl ring substituted with an amino group protected by a tert-butoxycarbonyl (Boc) group. This structural feature not only contributes to its stability but also provides a versatile platform for further functionalization. The presence of both hydroxyl and amino functional groups makes this compound particularly interesting for medicinal chemists, as it can be readily modified to produce a wide range of derivatives with distinct biological activities.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. Methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxypropanoate has been explored as a key intermediate in the synthesis of inhibitors for enzymes involved in cancer metabolism. Specifically, researchers have been investigating its potential as a precursor for developing molecules that modulate the activity of enzymes such as fatty acid synthase (FASN) and polyketide synthases (PKSs). These enzymes are frequently overexpressed in cancer cells and are critical for their survival and proliferation.

One of the most compelling aspects of Methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxypropanoate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the phenyl ring and the amino group, researchers can generate derivatives that selectively inhibit specific kinases, thereby disrupting abnormal signaling pathways in cancer cells. Preliminary studies have shown that certain derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, making them promising candidates for further development.

The Boc-protected amino group in Methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxypropanoate also provides a handle for further chemical modifications. Once the Boc group is removed under acidic conditions, the free amine can be used to introduce various substituents, such as aldehydes, carboxylic acids, or heterocyclic rings. This flexibility allows medicinal chemists to fine-tune the properties of their compounds, optimizing them for specific biological targets. For instance, introducing electron-withdrawing groups into the phenyl ring can enhance binding affinity to protein targets, while electron-donating groups can modulate solubility and metabolic stability.

The synthesis of Methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxypropanoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the tert-butoxycarbonylated amino acid derivative, followed by condensation with appropriate electrophiles to form the ester linkage. Subsequent functionalization steps, such as reduction or oxidation reactions, are then performed to introduce additional functional groups. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve these transformations efficiently.

In recent years, there has been a significant push towards green chemistry principles in pharmaceutical synthesis. Researchers have been exploring alternative synthetic routes that minimize waste and reduce environmental impact. In the case of Methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxypropanoate, efforts have been made to develop solvent-free reactions and catalytic processes that enhance atom economy and reduce energy consumption. These innovations not only make the synthesis more sustainable but also improve scalability for industrial production.

The pharmacological potential of Methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxypropanoate extends beyond cancer therapy. Studies have shown that derivatives of this compound may have applications in treating inflammatory diseases and neurodegenerative disorders. For example, certain analogs have demonstrated anti-inflammatory properties by inhibiting key enzymes involved in cytokine production. Additionally, their ability to cross the blood-brain barrier suggests potential use in neuroprotective therapies.

The development of novel drug candidates is an iterative process that involves extensive characterization and testing. Computational methods, such as molecular docking and quantum mechanical calculations, are increasingly used to predict the binding affinity and pharmacokinetic properties of potential drug candidates before they are synthesized experimentally. These computational tools help researchers identify promising leads and optimize their structures for improved efficacy and safety.

In conclusion, Methyl 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-hydroxypropanoate (CAS No. 2228740-35-8) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it valuable for synthesizing kinase inhibitors, enzyme modulators, and other therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the discovery of next-generation pharmaceuticals.